Cas no 2624-80-8 (Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate)
Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanesulfonamide,N-ethyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-[2-(phosphonooxy)ethyl]-,sodium salt (1:2)
- sodium,2-[ethyl(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctylsulfonyl)amino]ethyl sulfate
- 2624-81-9
- sodium;2-[ethyl(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctylsulfonyl)amino]ethyl sulfate
- SODIUM MONO(N-ETHYL-2-PERFLUOROOCTYLSULFONAMINOETHYL)SULFATE
- 2624-80-8
- UNII-6MCO3MUC4R
- UNII-F0WZ00LW2T
- F0WZ00LW2T
- 1-Octanesulfonamide, N-ethyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-(2-(sulfooxy)ethyl)-, sodium salt (1:1)
- Sodium mono(N-ethyl-2-perfluorooctylsulphonaminoethyl)sulphate
- Sodium 2-(N-ethyl(perfluorooctane)sulfonamido)ethyl sulfate
- DTXSID00180876
- Sodium 1-(ethyl-(2-sulfonatooxyethyl)sulfamoyl)-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-octane
- Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate
-
- Inchi: 1S/C12H10F17NO6S2.Na/c1-2-30(3-4-36-38(33,34)35)37(31,32)12(28,29)10(23,24)8(19,20)6(15,16)5(13,14)7(17,18)9(21,22)11(25,26)27;/h2-4H2,1H3,(H,33,34,35);/q;+1/p-1
- InChI Key: OROSESVSWBQAGW-UHFFFAOYSA-M
- SMILES: S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(N(CC)CCOS(=O)(=O)[O-])(=O)=O.[Na+]
Computed Properties
- Exact Mass: 672.94977
- Monoisotopic Mass: 672.949752
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 39
- Rotatable Bond Count: 13
- Complexity: 1070
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 103.81
Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S527410-1mg |
Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate |
2624-80-8 | 1mg |
$173.00 | 2023-05-17 | ||
| TRC | S527410-10mg |
Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate |
2624-80-8 | 10mg |
$ 1240.00 | 2022-06-02 | ||
| TRC | S527410-50mg |
Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate |
2624-80-8 | 50mg |
$775.00 | 2023-05-17 | ||
| TRC | S527410-100mg |
Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate |
2624-80-8 | 100mg |
$ 1200.00 | 2023-09-06 |
Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate
Introduction to Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate (CAS No. 2624-80-8)
Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate, a compound with the chemical identifier CAS No. 2624-80-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceuticals and biotechnology. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various applications, particularly in drug delivery systems and bioimaging techniques. The introduction of this compound into the market has opened new avenues for researchers and pharmaceutical companies to explore innovative therapeutic strategies.
The molecular structure of Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate consists of a phosphate backbone linked to an N-ethylperfluorooctane-1-sulfonamido ethyl group. This configuration imparts exceptional stability and solubility characteristics, making it an ideal candidate for aqueous-based formulations. The presence of the perfluorooctane moiety enhances the compound's biocompatibility and reduces its interaction with biological tissues, thereby minimizing potential side effects.
In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted drug delivery systems. Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate has been extensively studied for its potential use in such systems due to its ability to form stable micelles and liposomes. These nano-sized carriers can encapsulate therapeutic agents, protecting them from degradation and facilitating their targeted delivery to specific cells or tissues. This approach has shown promise in enhancing the efficacy of treatments for various diseases, including cancer.
Moreover, the compound's unique properties have made it valuable in bioimaging applications. Its ability to emit fluorescence under certain conditions allows researchers to track biological processes in real-time. This has been particularly useful in studying cellular dynamics and understanding disease mechanisms at the molecular level. The high contrast provided by Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate makes it an excellent tool for high-resolution imaging techniques, contributing to advancements in diagnostic methodologies.
Recent studies have also highlighted the compound's role in drug formulation and development. Researchers have explored its potential as a stabilizing agent in liquid formulations, ensuring that sensitive drugs remain active over extended periods. The compound's compatibility with a wide range of pharmaceutical excipients has made it a versatile choice for formulating complex drug combinations. This flexibility is crucial for developing multi-drug therapies that can address complex medical conditions more effectively.
The environmental impact of Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate is another area of interest. Due to its stable chemical structure, it exhibits low toxicity and biodegradability. This makes it an environmentally friendly option compared to traditional chemical compounds used in pharmaceuticals. Efforts are ongoing to optimize its synthesis processes further to minimize waste and energy consumption, aligning with global sustainability goals.
As research continues to uncover new applications for Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate, its significance in the chemical and pharmaceutical industries is likely to grow. The compound's multifaceted properties make it a valuable asset for scientists working on cutting-edge medical solutions. By leveraging its unique characteristics, researchers can develop innovative therapies that address unmet medical needs and improve patient outcomes.
In conclusion, Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate (CAS No. 2624-80-8) is a remarkable compound with diverse applications in pharmaceuticals and biotechnology. Its stability, solubility, and biocompatibility make it an excellent candidate for drug delivery systems, bioimaging techniques, and environmental-friendly formulations. As scientific understanding evolves, the potential uses of this compound are expected to expand, driving further advancements in healthcare and medical research.
2624-80-8 (Sodium 2-(N-Ethylperfluorooctane-1-sulfonamido)ethyl Phosphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)